Rac-2,2,2-trifluoro-n-[(3r,4s)-4-phenylpiperidin-3-yl]acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[(3S,4R)-4-phenylpiperidin-3-yl]acetamide
• InChI: InChI=1S/C13H15F3N2O/c14-13(15,16)12(19)18-11-8-17-7-6-10(11)9-4-2-1-3-5-9/h1-5,10-11,17H,6-8H2,(H,18,19)/t10-,11-/m1/s1
• InChI Key: TVKFVDQZXOYDBK-GHMZBOCLSA-N
• Canonical SMILES: C1CNCC(C1C2=CC=CC=C2)NC(=O)C(F)(F)F
• Isomeric SMILES: C1CNC[C@H]([C@H]1C2=CC=CC=C2)NC(=O)C(F)(F)F
• Molecular Formula: C13H15F3N2O
• Molecular Weight: 272.27 g/mol

Description

Rac-2,2,2-trifluoro-n-[(3r,4s)-4-phenylpiperidin-3-yl]acetamide, also known as WIN 35428, is a synthetic compound that belongs to the class of phenyltropanes. It is a potent and selective dopamine reuptake inhibitor that has been extensively studied for its potential applications in the treatment of neurological disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction.

Scientific Research Applications

Gas Chromatography–Mass Spectrometry in Feed Analysis

A study developed a gas chromatographic–mass spectrometric method for monitoring substances like ractopamine in feeds, highlighting a methodological approach that could be relevant for analyzing compounds with similar structures to "Rac-2,2,2-trifluoro-n-[(3r,4s)-4-phenylpiperidin-3-yl]acetamide" in various matrices (Limin He et al., 2007).

Nanohybrid Biocatalyst for Kinetic Resolution

Another study involved the development of a nanohybrid material used for the kinetic resolution of secondary alcohols, showcasing the potential of nanotechnology in enhancing the catalytic processes for compounds including those with complex structures (W. S. Galvão et al., 2018).

Enantioselective Acylation with Fluorinated Compounds

Research focusing on the enantioselective acylation of alcohols with fluorinated β-phenyl-β-lactams using Burkholderia cepacia lipase highlights the role of fluorine activation and enantioselective processes in synthetic chemistry, which could be related to the manipulation of fluorinated compounds like the one (Xiang-Guo Li et al., 2007).

Liquid Crystals with Fluorinated Motifs

A study on the synthesis and characterization of liquid crystals carrying stereodefined vicinal difluoro- and trifluoro-alkyl motifs discusses the impact of fluorination on the physical properties of materials, which may inform research involving fluorinated chemicals for material science applications (M. Nicoletti et al., 2007).